Cas no 103146-25-4 (4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile)

• Product Name: 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile
• CAS No: 103146-25-4
• MF: C₂₀H₂₃FN₂O₂
• MW: 342.407228708267
• MDL: MFCD06795501
• CID: 62354
• PubChem ID: 10132164
• Update Time: 2025-07-16

4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile
• 4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile
• 4-[(4-DIMETHYLAMINO)-1-(4-FLUOROPHENYL)-1-HYDROXYBUTYL]-3-(HYDROXYMETHYL)-BENZONITRILE
• Citadiol
• (RS)-(+/-)-4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxy-1-butyl]-3-(hydroxymethyl)benzonitrile
• 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(
• 4-[(S)-4-N,N-Dimethylamino-1-(4-fluoro-phenyl)-1-hydroxy-butyl]-3-hydroxymethyl-benzonitrile
• 4-[4-(dimethylamino)-1-(4'-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile diol
• Benzonitrile,4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)
• Citalopram Impurity O
• EscitalopraM interMediate A
• 4-(4-(DIMETHYLAMINO)-1-(4-FLUOROPHENYL)-1-HYDROXY-1-BUTYL)-3-(HYDROXYMETHYL)BENZONITRILE HYDROBROMIDE
• (-)4-[4-(dimethylamino)-1-(4’-fluorophenyl)-1-(hydroxybutyl-3-(hydroxymethyl)] benzonitrile .hydrobromic (Intermediate of Citalopram)
• 4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-oxidanyl-butyl]-3-(hydroxymethyl)benzenecarbonitrile
• CS-0198841
• A800683
• BCP14008
• Q27254689
• 103146-25-4
• BS-14320
• EC 430-780-1
• 4-(4-Dimethylamino-1-(4'-fluorophenyl)-1-hydroxy-1-butyl)-3-hydroxymethyl benzonitrile
• AKOS015896132
• 2FZ7LD4B44
• SCHEMBL679
• 4-[(4-dimethylamino)-1-(4-fluorophenyl)-1-hydroxy-1-butyl]-3-(hydroxylmethyl)-benzonitrile
• FT-0651613
• Benzonitrile,4-[(1S)-4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)-
• 4-(4-(Dimethylamino)-1-(4'-fluorophenyl)-1-(hydroxy)butyl)-3-(hydroxymethyl)benzonitrile
• (+/-)-Citadiol
• UNII-2FZ7LD4B44
• C20H23FN2O2
• (R,S)-4-(4-dimethylamino-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile
• (RS)-(+/-)4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxy-1-butyl]-3-(hydroxymethyl)-benzonitrile
• Benzonitrile, 4-(4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)-
• DTXSID60908215
• CITALOPRAM HYDROBROMIDE IMPURITY, 4-(4-DIMETHYLAMINO-1-(4'-FLUOROPHENYL)-1-HYDROXY-1-BUTYL)-3-HYDROXYMETHYL BENZONITRILE- [USP IMPURITY]
• (RS)-(+) 4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxy-1-butyl]-3-(hydroxymethyl)-benzonitrile
• GNULRNVWXYXBQY-UHFFFAOYSA-N
• AR-011/42531550
• AC-27033
• Citadiol, (+/-)-
• D94866
• FT-0773664
• CTD compound
• CITALOPRAM HYDROBROMIDE IMPURITY, 4-(4-DIMETHYLAMINO-1-(4'-FLUOROPHENYL)-1-HYDROXY-1-BUTYL)-3-HYDROXYMETHYL BENZONITRILE-[USP IMPURITY]
• DTXCID50220413
• CITALOPRAM HYDROBROMIDE IMPURITY, 4-(4-DIMETHYLAMINO-1-(4'-FLUOROPHENYL)-1-HYDROXY-1-BUTYL)-3-HYDROXYMETHYL BENZONITRILE-(USP IMPURITY)
• DB-070955
• GUA04748

• MDL： MFCD06795501
• Inchi： 1S/C20H23FN2O2/c1-23(2)11-3-10-20(25,17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24/h4-9,12,24-25H,3,10-11,14H2,1-2H3
• InChI Key： GNULRNVWXYXBQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(C#N)=CC=1CO)(CCCN(C)C)O

Computed Properties

• Exact Mass: 342.17400
• Monoisotopic Mass: 342.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.22
• Boiling Point: 537.2°Cat760mmHg
• Flash Point: 278.7°C
• Refractive Index: 1.598
• PSA: 67.49000
• LogP: 2.76738

Additional information on 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile

Introduction to 4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)Benzonitrile (CAS No. 103146-25-4)

4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)Benzonitrile, commonly known by its CAS number 103146-25-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzonitrile moiety, a dimethylamino group, and a hydroxybutyl substituent attached to a 4-fluorophenyl ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzonitrile moiety in this compound is particularly noteworthy due to its ability to modulate various biological processes. Nitriles are known for their reactivity and can participate in a wide range of chemical reactions, making them valuable in the synthesis of more complex molecules. In the context of medicinal chemistry, the benzonitrile group can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for drug development.

The presence of the dimethylamino group adds another layer of complexity to the molecule. Amino groups are common in many biologically active compounds and can affect the compound's lipophilicity and basicity. In this specific compound, the dimethylamino group may enhance its ability to interact with specific receptors or enzymes, potentially improving its therapeutic efficacy. Recent studies have shown that compounds with similar dimethylamino functionalities exhibit potent anti-inflammatory and analgesic properties, suggesting that 4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)-3-(Hydroxymethyl)benzonitrile could have similar effects.

The hydroxybutyl substituent attached to the 4-fluorophenyl ring is another key feature of this compound. The presence of a hydroxyl group can significantly influence the compound's polarity and hydrogen bonding capabilities, which are important for interactions with biological targets. The fluorine atom, on the other hand, can alter the electronic properties of the molecule, affecting its binding affinity and selectivity for specific targets. Fluorinated compounds are often used in drug design due to their improved pharmacological properties, such as enhanced metabolic stability and reduced toxicity.

In terms of its potential therapeutic applications, 4-(4-(Dimethylamino)-1-(4-Fluorophenyl)-1-Hydroxybutyl)3-(hydroxymethyl)benzonitrile has been studied for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. Additionally, it has shown promise in alleviating pain by modulating pain signaling pathways in the central nervous system.

One of the key areas of research involving this compound is its potential use in treating neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by chronic inflammation and oxidative stress. The anti-inflammatory and antioxidant properties of 4-(4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-hydroxymethylbenzonitrile make it a promising candidate for further investigation in this context. Recent studies have shown that this compound can reduce neuroinflammation and protect neurons from oxidative damage, suggesting its potential as a neuroprotective agent.

Beyond its therapeutic applications, 4-(4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-hydroxymethylbenzonitrile has also been explored for its use as a chemical probe in biological research. Chemical probes are small molecules used to study biological processes by modulating specific targets or pathways. The unique structural features of this compound make it an excellent candidate for developing new chemical probes that can help researchers better understand complex biological systems.

In conclusion, 4-(4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-hydroxymethylbenzonitrile (CAS No. 103146-25-4) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features, including the benzonitrile moiety, dimethylamino group, hydroxybutyl substituent, and fluorine atom, contribute to its diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of various biological processes and developing new therapeutic strategies.